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Compound of Interest

Compound Name: Ceritinib

Cat. No.: B560025 Get Quote

Technical Support Center: Ceritinib
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Ceritinib,

focusing on solubility issues in Dimethyl Sulfoxide (DMSO).

Troubleshooting Guide: Ceritinib Solubility in DMSO
Q1: My Ceritinib powder is not dissolving completely in DMSO at the desired concentration.

What should I do?

A1: Incomplete dissolution of Ceritinib in DMSO is a common issue that can often be resolved

by following a systematic troubleshooting approach. Several factors can influence the solubility,

including the quality of the DMSO, the preparation method, and the target concentration.

First, it's important to acknowledge the variability in reported solubility values for Ceritinib in

DMSO. While some sources state a solubility of approximately 1 mg/mL, others from

commercial suppliers suggest concentrations ranging from 3 mg/mL to as high as 100 mg/mL

are achievable.[1][2][3] This discrepancy highlights the sensitivity of Ceritinib solubility to

experimental conditions.

Here is a step-by-step troubleshooting workflow to address solubility challenges:
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Initial Observation

Step 1: Verification

Step 2: Actionable Solutions

Step 3: Outcome Assessment

Step 4: Advanced Troubleshooting

Ceritinib fails to dissolve
in DMSO at desired concentration

Verify target concentration
 against reported solubility data.
Is it within a reasonable range?

Check DMSO quality.
Is it anhydrous and high-purity?

Yes

Use fresh, anhydrous DMSO.

No, DMSO is old or wet

Increase vortexing time.

Yes

Apply gentle heating.
(e.g., 37-50°C)

Use sonication.
(e.g., 15-30 minutes)

Ceritinib is fully dissolved. Precipitate remains.

If issues persist

Consider lowering the stock concentration.

For aqueous dilutions, consider a co-solvent
 a pproach (e.g., PEG300, Tween-80).

[Not for initial DMSO stock]

Click to download full resolution via product page

Troubleshooting workflow for Ceritinib solubility in DMSO.
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Q2: I managed to dissolve Ceritinib in DMSO, but it precipitated when I diluted it in my

aqueous cell culture medium. How can I prevent this?

A2: Precipitation upon dilution of a DMSO stock solution into an aqueous buffer or medium is a

common problem for hydrophobic compounds like Ceritinib. This occurs because the

compound is poorly soluble in water.

To prevent this, it is recommended to perform a stepwise dilution.[4] Instead of adding the

concentrated DMSO stock directly to the final volume of aqueous medium, first, make an

intermediate dilution of the DMSO stock in the medium. For example, add the concentrated

stock to a smaller volume of medium, mix thoroughly, and then add this to the remaining

volume. Most cells can tolerate a final DMSO concentration of up to 0.5%, but it is always best

to keep this as low as possible and to include a vehicle control (medium with the same final

DMSO concentration) in your experiments.[4]

Frequently Asked Questions (FAQs)
Q1: What is the reported solubility of Ceritinib in DMSO and other organic solvents?

A1: The solubility of Ceritinib can vary depending on the source and the specific conditions

used for dissolution. It is important to consult the manufacturer's product data sheet for the

specific lot you are using. Below is a summary of reported solubility data from various sources.

Solvent Reported Solubility Source

DMSO ~1 mg/mL [1]

DMSO 3 mg/mL to 100 mg/mL [2][3]

Ethanol ~16 mg/mL [1]

Dimethylformamide (DMF) ~12 mg/mL [1]

Note: The higher solubility values in DMSO are often reported by commercial suppliers and

may be achievable with high-purity, anhydrous DMSO and optimized dissolution protocols.

Moisture in DMSO can significantly reduce the solubility of compounds.[2][3]

Q2: What is the recommended procedure for preparing a Ceritinib stock solution in DMSO?
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A2: For optimal results, follow this general protocol:

Use a fresh, high-purity, anhydrous grade of DMSO.

Bring both the Ceritinib powder and the DMSO to room temperature before opening to

minimize moisture absorption.

Weigh the desired amount of Ceritinib powder and add the calculated volume of DMSO to

achieve the target concentration.

Vortex the solution for several minutes to facilitate dissolution.

If the compound does not fully dissolve, proceed with the troubleshooting steps outlined in

the guide above (gentle heating, sonication).

Q3: How should I store my Ceritinib stock solution in DMSO?

A3: Once prepared, aliquot the Ceritinib stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[4] Store these aliquots at -20°C or -80°C. For long-term

storage, -80°C is generally preferred. Consult the product datasheet for specific stability

information.

Q4: Can I use heat or sonication to help dissolve Ceritinib in DMSO?

A4: Yes, gentle heating and sonication are common techniques to aid in the dissolution of

poorly soluble compounds.[5][6]

Heating: A water bath set to 37-50°C can be used. Do not overheat, as it may degrade the

compound.

Sonication: A bath sonicator can be used for 15-30 minutes. This can help to break up any

aggregates of the powder.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ceritinib Stock Solution in DMSO

Materials:
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Ceritinib powder (Molecular Weight: 558.14 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Calculate the required mass of Ceritinib for your desired volume of a 10 mM stock solution.

For 1 mL, you will need 5.58 mg of Ceritinib.

Weigh out the calculated amount of Ceritinib powder and place it in a sterile microcentrifuge

tube.

Add the corresponding volume of anhydrous DMSO to the tube.

Vortex the tube for 5-10 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, place the tube in a 37°C water bath for 10-15 minutes, vortexing

intermittently. Alternatively, sonicate for 15-20 minutes.

Once the solution is clear, it is ready for use or for aliquoting and storage at -20°C or -80°C.

Protocol 2: Dilution of Ceritinib DMSO Stock in Aqueous Medium for Cell-Based Assays

Materials:

Prepared Ceritinib stock solution in DMSO (e.g., 10 mM)

Sterile cell culture medium

Sterile microcentrifuge tubes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b560025?utm_src=pdf-body
https://www.benchchem.com/product/b560025?utm_src=pdf-body
https://www.benchchem.com/product/b560025?utm_src=pdf-body
https://www.benchchem.com/product/b560025?utm_src=pdf-body
https://www.benchchem.com/product/b560025?utm_src=pdf-body
https://www.benchchem.com/product/b560025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Determine the final concentration of Ceritinib needed for your experiment (e.g., 1 µM).

Calculate the dilution factor required. To get from 10 mM to 1 µM, the dilution factor is

1:10,000.

Perform a serial dilution to avoid precipitation.

Step 1 (Intermediate Dilution): Prepare a 1:100 dilution by adding 1 µL of the 10 mM

DMSO stock to 99 µL of cell culture medium. This will give you a 100 µM solution. Mix well

by gentle pipetting.

Step 2 (Final Dilution): Prepare a 1:100 dilution of the intermediate stock by adding 10 µL

of the 100 µM solution to 990 µL of cell culture medium to achieve your final 1 µM

concentration.

The final concentration of DMSO in this example would be 0.01%. Always calculate the final

DMSO concentration and include a vehicle control with the same DMSO concentration in

your experiment.

Ceritinib Signaling Pathway
Ceritinib is a potent and selective inhibitor of the Anaplastic Lymphoma Kinase (ALK) receptor

tyrosine kinase.[7][8] In certain cancers, such as non-small cell lung cancer (NSCLC), a

chromosomal rearrangement leads to the formation of a fusion gene (e.g., EML4-ALK),

resulting in a constitutively active ALK protein that drives tumor growth.[7][9] Ceritinib inhibits

the autophosphorylation of this aberrant ALK fusion protein, thereby blocking downstream

signaling pathways critical for cell proliferation and survival, such as the STAT3, PI3K/AKT, and

RAS/MAPK pathways.[7][10][11][12]
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Ceritinib inhibits the EML4-ALK fusion protein, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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